Calcium orange
Overview
Description
Calcium orange is a xanthene dye-based thiourea conjugate. It has a role as a fluorochrome.
Scientific Research Applications
1. Impact on Orange Yield and Quality
- Foliar Application Effects : A study by Mangali Mounika et al. (2021) found that foliar application of potassium silicate and calcium improved various aspects of sweet orange yield, such as fruit weight and size, although peel thickness and fruit firmness were not significantly affected. This highlights the role of calcium in enhancing the yield and quality of oranges (Mangali Mounika et al., 2021).
- Quality Enhancement : Zhao Yu (2005) demonstrated that spraying active calcium on navel orange trees significantly increased the fresh weight, soluble carbohydrate, and total sugar content of the oranges, thus improving the overall fruit quality (Zhao Yu, 2005).
2. Calcium Modification in Orange Juice
- Erosive Potential Reduction : A study by T. Scaramucci et al. (2012) showed that adding calcium to orange juice reduced its erosive potential, indicating a potential application in modifying orange juice for dental health benefits (T. Scaramucci et al., 2012).
- Bioavailability Comparisons : Research by R. Heaney et al. (2005) compared the bioavailability of calcium from different fortification systems in orange juice, highlighting the importance of understanding how calcium is absorbed from fortified foods (R. Heaney et al., 2005).
3. Calcium in Citrus Tree Health and Disease Management
- Root Rot Control : V. Campanella et al. (2002) explored the effectiveness of various calcium salts in controlling Phytophthora root rot of citrus, revealing that certain calcium compounds can play a role in disease management in citrus cultivation (V. Campanella et al., 2002).
- Influence on Tree Character and Fruit Quality : Yongqiang Zheng et al. (2017) found that spraying calcium nitrate on Newhall navel orange trees during specific growth periods positively influenced tree characteristics and fruit quality, underscoring the importance of calcium in citrus agriculture (Yongqiang Zheng et al., 2017).
properties
Molecular Formula |
C59H62N6O21S |
|---|---|
Molecular Weight |
1223.2 g/mol |
IUPAC Name |
5-[[4-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-3-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]phenoxy]ethoxy]phenyl]carbamothioylamino]-2-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate |
InChI |
InChI=1S/C59H62N6O21S/c1-35(66)78-31-82-53(70)27-64(28-54(71)83-32-79-36(2)67)47-11-9-10-12-49(47)76-21-22-77-52-24-40(14-20-48(52)65(29-55(72)84-33-80-37(3)68)30-56(73)85-34-81-38(4)69)61-59(87)60-39-13-17-43(46(23-39)58(74)75)57-44-18-15-41(62(5)6)25-50(44)86-51-26-42(63(7)8)16-19-45(51)57/h9-20,23-26H,21-22,27-34H2,1-8H3,(H2,61,74,75,87) |
InChI Key |
NMUGYJRMGWBCPU-UHFFFAOYSA-N |
SMILES |
CC(=O)OCOC(=O)CN(CC(=O)OCOC(=O)C)C1=C(C=C(C=C1)NC(=S)NC2=CC(=C(C=C2)C3=C4C=CC(=[N+](C)C)C=C4OC5=C3C=CC(=C5)N(C)C)C(=O)[O-])OCCOC6=CC=CC=C6N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
Canonical SMILES |
CC(=O)OCOC(=O)CN(CC(=O)OCOC(=O)C)C1=C(C=C(C=C1)NC(=S)NC2=CC(=C(C=C2)C3=C4C=CC(=[N+](C)C)C=C4OC5=C3C=CC(=C5)N(C)C)C(=O)[O-])OCCOC6=CC=CC=C6N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
synonyms |
calcium orange |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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